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Compound of Interest

Compound Name: Protein kinase inhibitor 12

Cat. No.: B7789292

In-Depth Technical Guide: Protein Kinase
Inhibitor 12

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and biological activities of Protein Kinase Inhibitor 12, a novel triazolopyridazine derivative
with potential applications in therapeutic research.

Chemical Structure and Properties

Protein Kinase Inhibitor 12, identified by the CAS number 721964-48-3, is a synthetic small
molecule belonging to the triazolopyridazine class of compounds. Its chemical name is 6-(4-
ethoxyphenyl)-3-(methylthio)-[1][2][3]triazolo[4,3-b]pyridazine. The fundamental structure
consists of a fused triazolopyridazine heterocyclic core, substituted with an ethoxyphenyl group

and a methylthio group.

The molecular formula of Protein Kinase Inhibitor 12 is C14aH14N4OS, and it has a molecular
weight of 286.35 g/mol . The presence of the triazolopyridazine scaffold is a key feature in a
variety of kinase inhibitors, and the specific substitutions on this core determine its target
selectivity and potency.

Table 1: Physicochemical Properties of Protein Kinase Inhibitor 12
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Property Value Source

6-(4-ethoxyphenyl)-3-
IUPAC Name (methylthio)-[1][2]
[3]triazolo[4,3-b]pyridazine

CAS Number 721964-48-3
Molecular Formula C14H14N4OS
Molecular Weight 286.35 g/mol
Appearance White to off-white solid (Predicted)
Solubility Soluble in DMSO (Predicted)
Melting Point Not available
Boiling Point Not available

Biological Activity and Target Profile

Protein Kinase Inhibitor 12 has been identified as a modulator of several mammalian protein
kinases. As described in patent WO2004058769A2, compounds of this series are inhibitors of
PIM-1, Cyclin-Dependent Kinase 2 (CDK-2), Glycogen Synthase Kinase 3 (GSK-3), and Src
tyrosine kinase.[1] These kinases are crucial regulators of various cellular processes, and their
dysregulation is implicated in numerous diseases, particularly cancer.

Table 2: In Vitro Kinase Inhibitory Activity of Protein Kinase Inhibitor 12
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Target Kinase ICs0 (NM) Assay Type

PIM-L (Data typically found in patent Radiometric Filter Binding
examples) Assay

) (Data typically found in patent Radiometric Filter Binding
CDK-2/Cyclin A
examples) Assay

GSK-3p (Data typically found in patent Radiometric Filter Binding
examples) Assay

s (Data typically found in patent Radiometric Filter Binding
rc
examples) Assay

(Note: The exact ICso values are proprietary information contained within the patent documents
and are represented here as placeholders. The trend for this class of compounds suggests
potency in the nanomolar to low micromolar range.)

Signaling Pathways

The target kinases of Protein Kinase Inhibitor 12 are integral components of major signaling
pathways controlling cell proliferation, survival, and differentiation.

» PIM-1 Signaling: PIM-1 is a serine/threonine kinase that plays a critical role in cell survival
and proliferation by phosphorylating and activating several downstream targets, including the
pro-apoptotic protein BAD and the cell cycle regulator p21.
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Cytokines/Growth Factors

JAK/STAT Pathway

Protein Kinase Inhibitor 12

Inhibition of Apoptosis Cell Proliferation

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7789292?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Cyclin D / CDK4/6

Rb

E2F Protein Kinase Inhibitor 12

[

Cyclin E / CDK-2

-
Cyclin A/ CDK-2

S Phase Progression

Step 1: Pyridazine Core Formation

{ Step 2: Chlorination } Step 3: Hydrazinolysis { Step 4: Triazole Ring Formation Step 5: S-Methylation
POCls Hydrazine Hydrate CS2/ Base ermediate || Methyl Todide / Base i

inal Product
Chiorinated Pyridazine (Protein Kinase Inhibitor 12)

Intermediate ‘

Starting Material A
(e.g., Substituted Maleic Anhydride)

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7789292?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Prepare serial dilutions of
Protein Kinase Inhibitor 12

l

Combine buffer, substrate, and inhibitor
in 96-well plate

'

Add purified kinase

'

Add [y-3¥P]ATP to start reaction
Incubate

'

Stop reaction with phosphoric acid

'

Transfer to phosphocellulose filter plate

l

Wash filter plate

'

Measure radioactivity with
scintillation counter

'

Calculate % inhibition and ICso
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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